Cas no 22149-67-3 (Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI))

• Product Name: Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI)
• CAS No: 22149-67-3
• MF: C₂₁H₃₂O₆
• MW: 380.475187301636
• CID: 278739
• PubChem ID: 15560118
• Update Time: 2025-04-19

Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI)
• (17R)-3β,8β,11α,12β,14β-Pentahydroxypregna-5-ene-20-one
• 14b,17a-Pregn-5-en-20-one, 3b,8,11a,12b,14-pentahydroxy- (8CI)
• 17a-Marsdenin
• 3b,8b,11a,12b,14b-Pentahydroxy-17a-preg-5-en-20-one
• Marsdenin
• (17α)-3β,8,11α,12β,14β-Pentahydroxypregn-5-en-20-one
• 3,8,11,12,14-Pentahydroxypregn-5-en-20-one #
• DTXSID901160028
• Pregn-5-en-20-one, 3,8,11,12,14-pentahydroxy-, (3beta,11alpha,12beta,14beta,17alpha)-
• 17.alpha.-Marsdenin
• Pregn-5-en-20-one, 3,8,11,12,14-pentahydroxy-, (3.beta.,11.alpha.,12.beta.,14.beta.,17.alpha.)-
• 14.beta.,17.alpha.-Pregn-5-en-20-one, 3.beta.,8,11.alpha.,12.beta.,14-pentahydroxy-
• LJLXEAWGZFDUAP-ZYEUKROFSA-N
• 22149-67-3

• Inchi： 1S/C21H32O6/c1-11(22)14-6-9-21(27)19(14,3)17(25)15(24)16-18(2)7-5-13(23)10-12(18)4-8-20(16,21)26/h4,13-17,23-27H,5-10H2,1-3H3/t13-,14-,15-,16+,17+,18-,19-,20-,21+/m0/s1
• InChI Key： LJLXEAWGZFDUAP-ZYEUKROFSA-N
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])=O)[C@@]1(C([H])([H])[H])[C@@]([H])([C@]([H])([C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])C3=C([H])C([H])([H])[C@@]21O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 380.21996
• Monoisotopic Mass: 380.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives